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Compound of Interest

Compound Name: Maltoheptaose

CAS No.: 137767-17-0

Cat. No.: B10825378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Maltoheptaose, a linear oligosaccharide composed of seven α-1,4 linked glucose units, serves

as a important tool in various scientific disciplines. This technical guide provides an in-depth

overview of maltoheptaose (CAS 34620-78-5), including its physicochemical properties,

detailed experimental protocols for its use as an enzymatic substrate, and its emerging

applications in drug development. A key focus of this document is the elucidation of

downstream signaling pathways activated by the metabolic breakdown of maltoheptaose into

glucose. While not a direct signaling molecule itself, its catabolism provides the fundamental

currency for cellular energy and signaling cascades.

Physicochemical Properties of Maltoheptaose
Maltoheptaose is a maltooligosaccharide with the chemical formula C₄₂H₇₂O₃₆ and a

molecular weight of 1153.0 g/mol .[1] It is a white, crystalline solid with good solubility in water.

[2] Key quantitative data are summarized in Table 1 for easy reference.
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Property Value References

CAS Number 34620-78-5 [3][4]

Molecular Formula C₄₂H₇₂O₃₆ [3][4]

Molecular Weight 1153.0 g/mol [1]

Synonyms Amyloheptaose [3]

Appearance White crystalline solid [3]

Melting Point 220-222 °C [5]

Solubility

DMF: 20 mg/ml, DMSO: 20

mg/ml, PBS (pH 7.2): 2 mg/ml,

Water: 50 mg/mL

[2][3]

Purity Typically >80% [3]

Experimental Protocols
Maltoheptaose is a primary substrate for the characterization of α-amylase activity. Below are

detailed methodologies for its use in enzymatic assays.

α-Amylase Activity Assay using Maltoheptaose
This protocol outlines the determination of α-amylase activity via the quantification of reducing

sugars produced from the hydrolysis of maltoheptaose.

Materials:

Maltoheptaose solution (1% w/v in 50 mM sodium phosphate buffer, pH 6.9)

α-amylase enzyme solution of unknown concentration

3,5-Dinitrosalicylic acid (DNS) reagent

Sodium potassium tartrate solution (40% w/v)

Glucose standard solutions (0-1 mg/mL)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23911748/
https://www.cusabio.com/pathway/Insulin-signaling-pathway.html
https://pubmed.ncbi.nlm.nih.gov/23911748/
https://www.cusabio.com/pathway/Insulin-signaling-pathway.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3785329/
https://pubmed.ncbi.nlm.nih.gov/23911748/
https://pubmed.ncbi.nlm.nih.gov/23911748/
https://www.cellsignal.com/pathways/insulin-receptor-signaling-pathway
https://academic.oup.com/femsre/article/32/4/673/1814213
https://pubmed.ncbi.nlm.nih.gov/23911748/
https://pubmed.ncbi.nlm.nih.gov/23911748/
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrophotometer

Procedure:

Reaction Setup: In a series of test tubes, add 0.5 mL of the 1% maltoheptaose solution.

Enzyme Addition: Add 0.5 mL of the α-amylase solution to each tube and mix gently.

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 15 minutes).

Reaction Termination: Stop the reaction by adding 1.0 mL of DNS reagent to each tube.

Color Development: Heat the tubes in a boiling water bath for 5-15 minutes.

Stabilization: Add 1.0 mL of 40% sodium potassium tartrate solution to each tube to stabilize

the color.

Absorbance Measurement: After cooling to room temperature, measure the absorbance at

540 nm.

Quantification: Determine the amount of reducing sugar produced by comparing the

absorbance to a standard curve generated using glucose solutions. One unit of α-amylase

activity is defined as the amount of enzyme that liberates 1 µmol of reducing sugar per

minute under the assay conditions.

Analysis of Maltoheptaose Hydrolysis Products by High-
Performance Liquid Chromatography (HPLC)
This protocol describes the separation and quantification of the products of maltoheptaose
hydrolysis by HPLC.

Materials:

Reaction mixture from the α-amylase assay (before addition of DNS reagent)

HPLC system with a refractive index (RI) detector

Carbohydrate analysis column (e.g., Aminex HPX-87H)
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Mobile phase: 5 mM sulfuric acid

Standards: Glucose, maltose, maltotriose, etc.

Procedure:

Sample Preparation: Terminate the enzymatic reaction at various time points by heat

inactivation (e.g., boiling for 5 minutes). Centrifuge the samples to remove any precipitate.

HPLC Analysis:

Set the column temperature to 60°C.

Set the RI detector temperature to 40°C.

Set the flow rate of the mobile phase to 0.6 mL/min.

Inject an appropriate volume of the sample onto the column.

Data Analysis: Identify and quantify the hydrolysis products by comparing their retention

times and peak areas to those of the standards.

Applications in Drug Development
Maltoheptaose and its derivatives are gaining attention in the field of drug development,

primarily in the design of targeted drug delivery systems.

Nanoparticle-Based Drug Delivery
The hydrophilic nature and biocompatibility of maltoheptaose make it an attractive component

for the surface modification of nanoparticles. This modification can enhance the stability and

solubility of the nanoparticles and potentially target glucose transporters, which are often

overexpressed in cancer cells.

A notable application involves the use of maltoheptaose-b-polystyrene block copolymers to

create nanoparticles for the oral delivery of tamoxifen, a breast cancer drug. These

nanoparticles have demonstrated enhanced cytotoxicity towards MCF-7 breast cancer cells

compared to the free drug.
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Glycoliposomes for Antibiotic Delivery
Maltoheptaose-presenting glycoliposomes have been synthesized for the delivery of the

antibiotic rifampicin to E. coli. This approach leverages the bacterial maltodextrin transport

system to facilitate the uptake of the drug-loaded liposomes.

Downstream Signaling from Maltoheptaose
Metabolism
Maltoheptaose itself is not known to be a signaling molecule. However, its enzymatic

hydrolysis by α-amylases in biological systems releases glucose, a primary signaling molecule

that activates a cascade of intracellular pathways crucial for cellular metabolism and growth.

The following diagrams illustrate the key signaling pathways initiated by the glucose derived

from maltoheptaose.

Experimental Workflow for Studying Maltoheptaose
Hydrolysis and Downstream Effects
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Workflow for studying downstream effects of maltoheptaose.

Insulin Signaling Pathway
Upon entering the bloodstream, glucose derived from maltoheptaose stimulates the release of

insulin from the pancreas. Insulin then binds to its receptor on target cells, such as muscle and
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adipose tissue, initiating a signaling cascade that leads to the translocation of glucose

transporter 4 (GLUT4) to the cell membrane, facilitating glucose uptake.[4][6][7]
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Insulin signaling pathway initiated by glucose.

AMPK Signaling Pathway
In states of low cellular energy (high AMP/ATP ratio), AMP-activated protein kinase (AMPK) is

activated. While high glucose levels (from maltoheptaose breakdown) would generally inhibit

AMPK, understanding this pathway is crucial in the context of metabolic regulation. AMPK

activation promotes glucose uptake and fatty acid oxidation while inhibiting energy-consuming

processes.[8][9][10]
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AMPK signaling pathway in response to cellular energy status.

Quantitative Data
Enzyme Kinetic Parameters
The following table summarizes the kinetic parameters of various α-amylases with

maltoheptaose and related maltooligosaccharides as substrates.
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Enzyme Substrate Km (mM)
Vmax
(µmol/min/
mg)

kcat (s⁻¹) Reference

Bacillus

subtilis α-

amylase

Starch 0.83 (mg/mL) 1.45 -

(Not explicitly

found for

maltoheptaos

e)

Human

Salivary α-

amylase

Maltoheptaos

e
- - -

(IC50 values

for inhibitors

reported)[11]

Aspergillus

oryzae α-

amylase

Maltoheptaos

e
- - -

(Not explicitly

found)

Note: Comprehensive kinetic data for a wide range of amylases with maltoheptaose is not

readily available in a consolidated format. The table reflects the need for further research in this

area.

Protein Binding Affinities
Maltoheptaose and other maltooligosaccharides are recognized by various carbohydrate-

binding modules and transport proteins.

Protein Ligand Kd (µM) Reference

Maltose-Binding

Protein (E. coli)
Maltose ~1.0 [12]

Maltose-Binding

Protein (E. coli)
Maltotriose ~0.4 [13]

Gardnerella

swidsinskii MusE1345
Maltoheptaose Not quantifiable [9]

Gardnerella

swidsinskii MusE1346
Maltoheptaose Not quantifiable [9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://academic.oup.com/femsyr/article/2/2/183/536213
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://www.benchchem.com/product/b10825378/docs?utm_src=pdf-body#maltoheptaose-cas-34620-78-5-a-comprehensive-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5425736/
https://www.ebsco.com/research-starters/chemistry/glucose-transporters
https://pmc.ncbi.nlm.nih.gov/articles/PMC1483147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1483147/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Direct binding affinity data for maltoheptaose to many proteins is limited in the literature.

Conclusion
Maltoheptaose is a valuable substrate for studying carbohydrate-active enzymes and holds

promise in the development of novel drug delivery systems. While it does not directly

participate in cellular signaling, its metabolic product, glucose, is a central regulator of key

signaling pathways that govern cellular energy homeostasis. This technical guide provides a

foundational resource for researchers and professionals working with this important

oligosaccharide, highlighting its properties, experimental applications, and its indirect but

significant role in cellular signaling. Further research is warranted to expand the quantitative

data on its interactions with a broader range of enzymes and binding proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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